2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide

• IUPAC Name: 2-cyano-N-(3-methoxyphenyl)-3-pyridin-4-ylpropanamide
• InChI: InChI=1S/C16H15N3O2/c1-21-15-4-2-3-14(10-15)19-16(20)13(11-17)9-12-5-7-18-8-6-12/h2-8,10,13H,9H2,1H3,(H,19,20)
• InChI Key: RHLKWFRWHLAEED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(CC2=CC=NC=C2)C#N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide, also known as 2-cyano-N-methyl-3-pyridin-4-ylpropanamide, is a synthetic compound that has been studied for its potential applications in various scientific research areas. It is a highly versatile molecule that has been used in a range of laboratory experiments due to its unique properties.

Scientific Research Applications

2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide has been studied for its potential applications in various scientific research areas. It has been used as a building block for the synthesis of novel compounds with potential therapeutic applications. It has also been used to study the reactivity of cyano groups in organic chemistry. In addition, it has been used as a starting material in the synthesis of biologically active molecules such as inhibitors and activators.

Mechanism of Action

2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It binds to the active sites of these enzymes and prevents them from catalyzing their respective reactions. This leads to an increased concentration of the target compounds in the body, resulting in their desired effects.
Biochemical and Physiological Effects
2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide has been studied for its biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. This leads to an increased concentration of the target compounds in the body, resulting in their desired effects. In addition, it has been found to have anti-inflammatory and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide has several advantages and limitations for lab experiments. It is a highly versatile molecule that can be used in a range of laboratory experiments due to its unique properties. It is also easy to synthesize, which makes it an ideal starting material for the synthesis of novel compounds. However, it is also a highly reactive compound, which can lead to unwanted side reactions.

Future Directions

2-cyano-N-(3-methoxyphenyl)-3-(pyridin-4-yl)propanamide has potential applications in a variety of scientific research areas. Future research could focus on exploring its potential as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, further research could be conducted to investigate its potential as a starting material in the synthesis of biologically active molecules such as inhibitors and activators. Finally, further research could be conducted to investigate its potential as an anti-inflammatory and anti-bacterial agent.